1-(4-Methoxy-phenyl)-4-[3-(naphth-1-yloxy)-2-hydroxypropyl]-piperazine

• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-3-naphthalen-1-yloxypropan-2-ol
• InChI: InChI=1S/C24H28N2O3/c1-28-22-11-9-20(10-12-22)26-15-13-25(14-16-26)17-21(27)18-29-24-8-4-6-19-5-2-3-7-23(19)24/h2-12,21,27H,13-18H2,1H3
• InChI Key: LBRVDSGNTWYRRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(COC3=CC=CC4=CC=CC=C43)O

Description

1-(4-Methoxy-phenyl)-4-[3-(naphth-1-yloxy)-2-hydroxypropyl]-piperazine is a useful research compound. Its molecular formula is C24H28N2O3 and its molecular weight is 392.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20.0 g. (0.1 mol) 2,3-epoxy-1-(1-naphthyloxy)-propane were mixed with 30 ml. ethanol and 19.2 g. (0.1 mol) 1-(4-methoxyphenyl)-piperazine, whereafter the reaction mixture was heated to 60° C. and maintained at this temperature for 6 hours. The reaction mixture was then left to stand overnight and the ethanol subsequently evaporated off. The oily residue was dissolved in chloroform, hydrogen chloride was passed through the chloroform solution and then ether was added, the dihydrochloride thereby precipitating out. This was filtered off with suction and recrystallized from methanol/ethanol (1:3). There was obtained 1-(4-methoxy-phenyl)-4-[3-(naphth-1-yloxy)-2-hydroxypropyl]-piperazine in a yield of 76% of theory. The product had a melting point of 237° - 238° C.